Cas no 64297-16-1 ((NLE8·18,TYR34)-PTH (3-34) AMIDE (BOVINE))

(NLE8·18,TYR34)-PTH (3-34) AMIDE (BOVINE) is a synthetic analog of parathyroid hormone (PTH) with specific modifications to enhance stability and biological activity. The NLE8 substitution (norleucine at position 8) and TYR34 replacement improve resistance to oxidation and proteolytic degradation, while the amidated C-terminus increases peptide stability. This fragment retains binding affinity for PTH receptors, making it a valuable tool for studying PTH-mediated signaling pathways, particularly in bone and calcium metabolism research. Its bovine origin ensures compatibility with cross-species studies. The peptide is commonly used in biochemical assays, receptor binding studies, and functional investigations due to its consistent performance and well-characterized properties.

(NLE8·18,TYR34)-PTH (3-34) AMIDE (BOVINE) structure

64297-16-1 structure

Product Name:(NLE8·18,TYR34)-PTH (3-34) AMIDE (BOVINE)

CAS No:64297-16-1

MF:C₁₇₇H₂₇₉N₅₃O₄₈

MW:3917.43549847603

CID:504476

Update Time:2025-10-31

(NLE8·18,TYR34)-PTH (3-34) AMIDE (BOVINE) Chemical and Physical Properties

Names and Identifiers

- L-Tyrosinamide,L-seryl-L-a-glutamyl-L-isoleucyl-L-glutaminyl-L-phenylalanyl-L-norleucyl-L-histidyl-L-asparaginyl-L-leucylglycyl-L-lysyl-L-histidyl-L-leucyl-L-seryl-L-seryl-L-norleucyl-L-a-glutamyl-L-arginyl-L-valyl-L-a-glutamyl-L-tryptophyl-L-leucyl-L-arginyl-L-lysyl-L-lysyl-L-leucyl-L-glutaminyl-L-a-aspartyl-L-valyl-L-histidyl-L-asparaginyl-(9CI)
- (Nle?·??00Tyr??)-pTH(3-34)amide(bovine)
- (Nle8·18,Tyr34)-pTH (3-34) amide (bovine)
- [NLE8,18,TYR34]-PARATHYROID HORMONE, FRAGMENT 3-34 AMIDE
- L-Tyrosinamide,L-seryl-L-a-glutamyl-L-isoleucyl-L-glutaminyl-L-phenylalanyl-L-norleucyl-L-histidyl-L-asparaginyl-L-leucylglyc
- L-Tyrosinamide,L-seryl-L-a-glutamyl-L-isoleucyl-L-glutaminyl-L-phenylalanyl-L-norleucyl-L-histidyl-L-asparaginyl-L-leucylglycyl-L-lysyl-L-histidyl-L-leucyl-L-seryl-L-seryl-L-norleucyl-L-a-glutamyl-L-a
- (Nle-8,nle-18,tyr-34)bpth-(3-34) amide
- 8,18-Nle-34-tyr bovine parathyroid hormone (3-34) amide
- 8,18-Nle-34-tyr-bpth (3-34) amide
- 8,18-Norleucyl-34-tyrosine-bovine parathyroid hormone (3-34) amide
- Bovine parathyroid hormone (3-34) amide, 8,18-nle-34-tyr-
- Bovine parathyroid hormone (3-34)-amide, 8,18-norleucyl-34-tyrosine-
- Bpth (3-34) amide, 8,18-nle-34-tyr-
- Hpth, nle(8,18)-tyr(
- Parathyroid hormone (3-34) amide, nle(8,18),nle(34)-
- CID 124201511
- nle(8,18)-nle(34)-parathyroidhormone(3-34)amid
- parathyroid hormone fragment*nle8,18,tyr34-amide
- [nle8,18, tyr34]-pth fragment 3-34 amide bovine
- parathyroid hormone (3-34) amide, Nle(8,18)-Nle(34)-
- parathyroid hormone (3-34) amide, [NLe8,18, Tyr34]
- [NLE8,18,TYR34]-PTH (HUMAN, 3-34 AMIDE)
- (NLE8·18,TYR34)-PTH (3-34) AMIDE (BOVINE)
- Inchi： 1S/C177H279N53O48/c1-17-20-38-107(208-171(274)131(84-232)227-172(275)132(85-233)226-162(265)122(68-92(10)11)217-165(268)125(72-99-79-191-86-198-99)220-148(251)106(41-27-30-60-178)201-137(239)82-197-147(250)119(65-89(4)5)214-169(272)129(76-136(185)238)223-166(269)126(73-100-80-192-87-199-100)221-152(255)108(39-21-18-2)206-163(266)123(70-96-35-23-22-24-36-96)218-156(259)114(51-56-134(183)236)212-175(278)144(95(16)19-3)230-159(262)117(54-59-140(244)245)202-146(249)104(181)83-231)149(252)209-115(52-57-138(240)241)154(257)205-112(45-34-64-195-177(189)190)158(261)228-142(93(12)13)173(276)211-116(53-58-139(242)243)157(260)219-124(71-98-78-196-105-40-26-25-37-103(98)105)164(267)216-121(67-91(8)9)160(263)207-111(44-33-63-194-176(187)188)151(254)203-109(42-28-31-61-179)150(253)204-110(43-29-32-62-180)153(256)215-120(66-90(6)7)161(264)210-113(50-55-133(182)235)155(258)224-130(77-141(246)247)170(273)229-143(94(14)15)174(277)225-127(74-101-81-193-88-200-101)167(270)222-128(75-135(184)237)168(271)213-118(145(186)248)69-97-46-48-102(234)49-47-97/h22-26,35-37,40,46-49,78-81,86-95,104,106-132,142-144,196,231-234H,17-21,27-34,38-39,41-45,50-77,82-85,178-181H2,1-16H3,(H2,182,235)(H2,183,236)(H2,184,237)(H2,185,238)(H2,186,248)(H,191,198)(H,192,199)(H,193,200)(H,197,250)(H,201,239)(H,202,249)(H,203,254)(H,204,253)(H,205,257)(H,206,266)(H,207,263)(H,208,274)(H,209,252)(H,210,264)(H,211,276)(H,212,278)(H,213,271)(H,214,272)(H,215,256)(H,216,267)(H,217,268)(H,218,259)(H,219,260)(H,220,251)(H,221,255)(H,222,270)(H,223,269)(H,224,258)(H,225,277)(H,226,265)(H,227,275)(H,228,261)(H,229,273)(H,230,262)(H,240,241)(H,242,243)(H,244,245)(H,246,247)(H4,187,188,194)(H4,189,190,195)/t95-,104-,106-,107-,108-,109-,110-,111-,112-,113-,114-,115-,116-,117-,118-,119-,120-,121-,122-,123-,124-,125-,126-,127-,128-,129-,130-,131-,132-,142-,143-,144-/m0/s1
- InChI Key： NAFKWMGAEFGZJF-GJYCXHNGSA-N
- SMILES： O=C([C@H](CC(C)C)NC([C@H](CC1=CNC2C=CC=CC1=2)NC([C@H](CCC(=O)O)NC([C@H](C(C)C)NC([C@H](CCCNC(=N)N)NC([C@H](CCC(=O)O)NC([C@H](CCCC)NC([C@H](CO)NC([C@H](CO)NC([C@H](CC(C)C)NC([C@H](CC1=CN=CN1)NC([C@H](CCCCN)NC(CNC([C@H](CC(C)C)NC([C@H](CC(N)=O)NC([C@H](CC1=CN=CN1)NC([C@H](CCCC)NC([C@H](CC1C=CC=CC=1)NC([C@H](CCC(N)=O)NC([C@H]([C@@H](C)CC)NC([C@H](CCC(=O)O)NC([C@H](CO)N)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@@H](CC(=O)O)C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N)=O)CC1C=CC(=CC=1)O)=O)CC(N)=O)=O)CC1=CN=CN1)=O)C(C)C)=O)=O)CCC(N)=O)=O)CC(C)C)=O)CCCCN)=O)CCCCN)=O)CCCNC(=N)N

Computed Properties

Hydrogen Bond Donor Count: 58
Hydrogen Bond Acceptor Count: 57
Heavy Atom Count: 278
Rotatable Bond Count: 139
Complexity: 9240
Topological Polar Surface Area: 1680

(NLE8·18,TYR34)-PTH (3-34) AMIDE (BOVINE) Security Information

WGK Germany：3
Storage Condition：−20°C

(NLE8·18,TYR34)-PTH (3-34) AMIDE (BOVINE) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
AAPPTec	P000791-1mg	[Nle8,18,Tyr34]-Parathyroid Hormone (3-34) amide, bovine	64297-16-1	1mg	$200.00	2024-07-19
AAPPTec	P000791-5mg	[Nle8,18,Tyr34]-Parathyroid Hormone (3-34) amide, bovine	64297-16-1	5mg	$580.00	2024-07-19
AAPPTec	P000791-10mg	[Nle8,18,Tyr34]-Parathyroid Hormone (3-34) amide, bovine	64297-16-1	10mg	$960.00	2024-07-19
A2B Chem LLC	AG65817-1mg	(NLE8,18,TYR34)-PTH (3-34) AMIDE (BOVINE)	64297-16-1	1mg	$336.00	2024-04-19
A2B Chem LLC	AG65817-5mg	(NLE8,18,TYR34)-PTH (3-34) AMIDE (BOVINE)	64297-16-1	5mg	$783.00	2024-04-19
A2B Chem LLC	AG65817-10mg	(NLE8,18,TYR34)-PTH (3-34) AMIDE (BOVINE)	64297-16-1	10mg	$1230.00	2024-04-19

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Additional information on (NLE8·18,TYR34)-PTH (3-34) AMIDE (BOVINE)

Comprehensive Overview of (NLE8·18,TYR34)-PTH (3-34) AMIDE (BOVINE) (CAS No. 64297-16-1)

The compound (NLE8·18,TYR34)-PTH (3-34) AMIDE (BOVINE), identified by its CAS No. 64297-16-1, is a synthetic analog of parathyroid hormone (PTH). This peptide has garnered significant attention in biomedical research due to its potential applications in studying calcium metabolism, bone remodeling, and endocrine signaling pathways. Researchers often explore its role as a PTH receptor antagonist, making it a valuable tool for understanding disorders like osteoporosis and hyperparathyroidism.

One of the most frequently searched questions related to this compound is: "How does (NLE8·18,TYR34)-PTH (3-34) AMIDE (BOVINE) differ from native PTH?" The key distinction lies in its modified structure, where the N-terminal residues are truncated, and specific amino acids are substituted (e.g., norleucine at position 8 and tyrosine at position 34). These alterations enhance its stability and receptor-binding specificity, making it a preferred choice for in vitro and in vivo studies.

In recent years, the demand for peptide-based therapeutics has surged, driven by advancements in drug delivery systems and precision medicine. (NLE8·18,TYR34)-PTH (3-34) AMIDE (BOVINE) is often discussed in forums exploring bone-targeted therapies or endocrine research tools. Its mechanism of action involves competitive inhibition of PTH receptors, which aligns with current trends in targeted molecular interventions.

Another hot topic is the compound's stability under experimental conditions. Users frequently search for "optimal storage conditions for CAS No. 64297-16-1". Recommendations typically include lyophilized storage at -20°C and reconstitution in sterile buffers to prevent degradation. This aligns with broader discussions about peptide handling protocols in academic and industrial labs.

From a technical perspective, the molecular weight and purity of (NLE8·18,TYR34)-PTH (3-34) AMIDE (BOVINE) are critical parameters for reproducibility. Analytical methods such as HPLC and mass spectrometry are commonly employed to validate its structural integrity. These details are frequently queried by scientists aiming to incorporate this peptide into their signal transduction studies.

In summary, CAS No. 64297-16-1 represents a specialized research reagent with niche applications in endocrinology and bone biology. Its relevance persists due to ongoing investigations into PTH receptor modulation and the growing emphasis on peptide engineering. For researchers, understanding its properties and optimal use cases is essential for designing robust experimental workflows.